Cas no 1824583-65-4 (2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde
• CAS No: 1824583-65-4
• MDL: MFCD24687125
• CID: 4622450
• PubChem ID: 126970848
• Update Time: 2025-10-29

2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde

• MDL： MFCD24687125

Additional information on 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde

Introduction to 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde (CAS No. 1824583-65-4)

2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde, identified by its CAS number 1824583-65-4, is a structurally unique organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of α,β-unsaturated aldehydes, characterized by its cyclopropane ring and an aldehyde functional group. The presence of a conjugated system, comprising the cyclopropane ring and the double bond, imparts distinct reactivity and potential applications in various chemical transformations.

The molecular structure of 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde consists of a cyclopropane core substituted with two methyl groups at the 2-position and an allylidenic group at the 3-position. The aldehyde functionality at the 1-position makes it a versatile intermediate for further functionalization, enabling its use in the synthesis of more complex molecules. This structural motif has been explored for its potential in developing novel agrochemicals, pharmaceuticals, and specialty chemicals due to its unique electronic properties and stereochemical constraints.

In recent years, there has been growing interest in the applications of cyclopropane-containing compounds due to their high reactivity and ability to introduce rigid structures into molecules. The allylidene moiety in 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde allows for participation in various organic reactions, including condensation reactions with nucleophiles and photochemical processes. These properties make it a valuable building block for constructing more intricate molecular architectures.

One of the most compelling aspects of this compound is its potential utility in pharmaceutical research. The cyclopropane ring is known to enhance metabolic stability and bioavailability when incorporated into drug molecules. Additionally, the unsaturated aldehyde group can serve as a site for further derivatization, allowing chemists to tailor the properties of the resulting compounds for specific biological activities. Recent studies have demonstrated the use of similar scaffolds in developing inhibitors targeting enzymes involved in inflammatory pathways.

The synthesis of 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde presents an intriguing challenge due to the strain associated with the cyclopropane ring. However, advances in synthetic methodologies have made it possible to access such compounds with high yields and purity. Modern techniques such as transition-metal-catalyzed reactions and photochemical activation have been employed to construct this molecule efficiently. These methods not only improve scalability but also open up new avenues for functionalizing the molecule further.

The compound's reactivity also makes it a candidate for exploring novel synthetic pathways. For instance, its ability to undergo [4+2] cycloadditions with dienes or participate in Michael additions with nucleophiles provides chemists with multiple options for constructing complex frameworks. Such reactions are particularly valuable in drug discovery pipelines where rapid assembly of pharmacophores is essential.

From a biological perspective, 2,2-dimethyl-3-(2-methylprop-1-en-1-ylidene)cyclopropane-1-carbaldehyde has shown promise as a precursor for biologically active molecules. Researchers have investigated its derivatives for their potential effects on enzyme inhibition and receptor binding. The rigid cyclopropane core can mimic natural substrates or bind tightly to target proteins, while the aldehyde group allows for further modifications that fine-tune biological activity. Preliminary studies suggest that certain derivatives may exhibit properties relevant to treating neurological disorders or infectious diseases.

The compound's unique electronic distribution also makes it an interesting candidate for material science applications. Its ability to absorb light across different wavelengths has been explored in photoredox catalysis and organic electronics. By leveraging its conjugated system, scientists aim to develop materials with enhanced light-harvesting capabilities or improved charge transport properties.

In conclusion, 1824583_65_4 represents a structurally fascinating molecule with broad utility across multiple disciplines. Its synthesis challenges continue to drive innovation in synthetic chemistry while its reactivity offers numerous opportunities for biological exploration. As research progresses, 1824583_65_4 and its derivatives are likely to play an increasingly important role in both academic studies and industrial applications.